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Compound of Interest

Compound Name: DL-DIHYDROZEATIN

Cat. No.: B023475 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This guide provides immediate, essential

safety, and logistical information for DL-DIHYDROZEATIN, ensuring laboratory safety and

proper procedural conduct.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory to minimize exposure risk

when handling DL-DIHYDROZEATIN. The following PPE is required:

PPE Category Specification

Eye Protection Safety goggles with side-shields

Hand Protection Protective gloves (Nitrile rubber recommended)

Body Protection Impervious clothing, lab coat

Respiratory Protection
Suitable respirator (when dust may be

generated)

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for safety and experimental integrity.
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Preparation: Ensure a well-ventilated work area, such as a chemical fume hood.[1] Confirm

that a safety shower and eyewash station are readily accessible.[2]

Weighing: To prevent the generation of airborne dust, handle DL-DIHYDROZEATIN as a

solid powder.

Dissolving: DL-DIHYDROZEATIN is soluble in ethanol and DMSO.[3][4] When preparing

solutions, add the solvent to the vessel containing the pre-weighed compound.

Storage: Store DL-DIHYDROZEATIN in a dry, dark place at a temperature between 2-8°C

for short-term storage and -20°C for long-term storage.[3][4]

Disposal Plan: Step-by-Step Waste Management
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation: All materials contaminated with DL-DIHYDROZEATIN, including unused

compound, gloves, and weighing papers, must be segregated as chemical waste.

Containerization: Collect all waste in a clearly labeled, sealed, and chemically compatible

container.

Institutional Procedures: Follow your institution's specific guidelines for the disposal of

chemical waste. Contact your Environmental Health and Safety (EHS) office for detailed

instructions. Do not dispose of DL-DIHYDROZEATIN down the drain or in regular trash.[5]

Signaling Pathway of Dihydrozeatin in Arabidopsis
Root Meristem
DL-DIHYDROZEATIN is a naturally occurring cytokinin that plays a role in plant development.

In the root meristem of Arabidopsis, Dihydrozeatin (DHZ) is specifically perceived by the AHK3

receptor. This interaction initiates a signaling cascade that activates the transcription factors

ARR1, ARR12, and ARR11, ultimately promoting cell differentiation.[6]
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DHZ Signaling Pathway in Arabidopsis Root Meristem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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